Cas no 127274-63-9 (1-Naphthaleneheptanoicacid, 1,2,3,7,8,8a-hexahydro-b,d,3-trihydroxy-2-methyl-8-[(2S)-2-methyl-1-oxobutoxy]-,(bR,dR,1S,2R,3S,8S,8aR)-)

• Product Name: 1-Naphthaleneheptanoicacid, 1,2,3,7,8,8a-hexahydro-b,d,3-trihydroxy-2-methyl-8-[(2S)-2-methyl-1-oxobutoxy]-,(bR,dR,1S,2R,3S,8S,8aR)-
• CAS No: 127274-63-9
• MF: C₂₃H₃₆O₇
• MW: 424.52774810791
• CID: 218590
• PubChem ID: 182844
• Update Time: 2025-04-19

1-Naphthaleneheptanoicacid, 1,2,3,7,8,8a-hexahydro-b,d,3-trihydroxy-2-methyl-8-[(2S)-2-methyl-1-oxobutoxy]-,(bR,dR,1S,2R,3S,8S,8aR)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneheptanoicacid, 1,2,3,7,8,8a-hexahydro-b,d,3-trihydroxy-2-methyl-8-[(2S)-2-methyl-1-oxobutoxy]-,(bR,dR,1S,2R,3S,8S,8aR)-
• 1-Naphthaleneheptanoicacid, 1,2,3,7,8,8a-hexahydro-b,d,3-trihydroxy-2-methyl-8-[(2S)-2-methyl-1-oxobutoxy]-,(bR,dR,1S,2R,3S,8
• 3,5-dihydroxy-7-[3-hydroxy-2-methyl-8-[(2S)-2-methylbutanoyl]oxy-1,2,3,7,8,8a-hexahydronaphthalen-1-yl]heptanoic acid
• 127274-63-9
• 3,5-Dihydroxy-7-{3-hydroxy-2-methyl-8-[(2-methylbutanoyl)oxy]-1,2,3,7,8,8a-hexahydronaphthalen-1-yl}heptanoic acid
• DTXSID10925831

• Inchi： 1S/C23H36O7/c1-4-13(2)23(29)30-20-7-5-6-15-10-19(26)14(3)18(22(15)20)9-8-16(24)11-17(25)12-21(27)28/h5-6,10,13-14,16-20,22,24-26H,4,7-9,11-12H2,1-3H3,(H,27,28)/t13-,14?,16?,17?,18?,19?,20?,22?/m0/s1
• InChI Key： HIZIJHNJVQOXLO-BTIATZOXSA-N
• SMILES： O(C([C@@H](C)CC)=O)C1CC=CC2=CC(C(C)C(CCC(CC(CC(=O)O)O)O)C12)O

Computed Properties

• Exact Mass: 424.24618
• Monoisotopic Mass: 424.246104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124
• XLogP3: 2.2

Experimental Properties

• Density: 1.21
• Boiling Point: 640.3°C at 760 mmHg
• Flash Point: 215.5°C
• Refractive Index: 1.554
• PSA: 124.29